Cas no 206767-65-9 (Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate)

Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate is a fluorinated indole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a 4-fluorophenyl substitution at the indole nitrogen and a methyl ester group at the 4-position, enhancing its reactivity for further functionalization. Its structural motif is valuable in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS disorders or inflammation. The fluorine atom improves metabolic stability and binding affinity, while the ester group allows for versatile synthetic modifications. This compound serves as a key intermediate in the synthesis of more complex heterocyclic systems, offering researchers a robust building block for drug discovery and development.
Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate structure
206767-65-9 structure
Product Name:Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate
CAS No:206767-65-9
MF:C16H12FNO2
MW:269.270387649536
CID:1092558
PubChem ID:66772514
Update Time:2025-06-07

Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate
    • methyl 1-(4-fluorophenyl)indole-4-carboxylate
    • Methyl1-(4-fluorophenyl)-1H-indole-4-carboxylate
    • SCHEMBL701178
    • LVEGVMPRXFMMQL-UHFFFAOYSA-N
    • 1H-Indole-4-carboxylic acid, 1-(4-fluorophenyl)-, methyl ester
    • 206767-65-9
    • DB-091576
    • Inchi： 1S/C16H12FNO2/c1-20-16(19)14-3-2-4-15-13(14)9-10-18(15)12-7-5-11(17)6-8-12/h2-10H,1H3
    • InChI Key： LVEGVMPRXFMMQL-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)N1C=CC2C(C(=O)OC)=CC=CC1=2

Computed Properties

  • Exact Mass: 269.08520679g/mol
  • Monoisotopic Mass: 269.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31.2Ų

Methyl 1-(4-fluorophenyl)-1H-indole-4-carboxylate Pricemore >>

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